Cas no 2160-62-5 (5-Bromothiophene-2-carbonitrile)

5-Bromothiophene-2-carbonitrile is a versatile heterocyclic compound featuring a bromine substituent and a nitrile functional group on a thiophene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom facilitates further functionalization via cross-coupling reactions, while the nitrile group offers additional reactivity for derivatization. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound is commonly used in palladium-catalyzed reactions, such as Suzuki or Heck couplings, making it a key building block for constructing complex thiophene-based architectures.
5-Bromothiophene-2-carbonitrile structure
2160-62-5 structure
Product Name:5-Bromothiophene-2-carbonitrile
CAS No:2160-62-5
MF:C5H2BrNS
MW:188.045078754425
MDL:MFCD04974080
CID:249866
PubChem ID:3595059
Update Time:2025-10-16

5-Bromothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromothiophene-2-carbonitrile
    • 2-Bromo-5-cyanothiophene
    • 2-Thiophenecarbonitrile,5-bromo-
    • 2-bromothiophene-5-carbonitrile
    • 2-Cyano-5-bromothiophene
    • 5-Bromo-2-Thiophenecarbonitrile
    • 2-Thiophenecarbonitrile, 5-bromo-
    • 5-BROMOTHIOPHEN-2-CARBONITRILE
    • 5-bromo-2-thiophene carbonitrile
    • PubChem13799
    • 5-bromo-2-cyanothiophene
    • 5-bromo-thiophene-2-carbonitrile
    • 5-bromo thiophene-2-carbonitrile
    • YVVHCBNJWHPMCQ-UHFFFAOYSA-N
    • 5-bromanylthiophene-2-carbonitrile
    • FS-2462
    • EN300-31653
    • DTXSID80393982
    • MFCD04974080
    • A815514
    • PB23415
    • 5-Bromothiophene-2-carbonitrile, 97%
    • AM20090196
    • FT-0650302
    • AKOS009169589
    • J-517216
    • 2160-62-5
    • SCHEMBL867171
    • GEO-04253
    • Z330795834
    • SY051282
    • AC-23071
    • SB10569
    • CS-0018994
    • J-014170
    • B4204
    • F9994-0644
    • STL214395
    • MDL： MFCD04974080
    • Inchi： 1S/C5H2BrNS/c6-5-2-1-4(3-7)8-5/h1-2H
    • InChI Key： YVVHCBNJWHPMCQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C#N)S1

Computed Properties

  • Exact Mass: 186.90900
  • Monoisotopic Mass: 186.909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.694 g/mL at 25 °C(lit.)
  • Boiling Point: 124°C/34mmHg(lit.)
  • Flash Point: 214 °F
  • Refractive Index: n20/D 1.6190(lit.)
  • PSA: 52.03000
  • LogP: 2.38228
  • Solubility: Not determined
  • λmax: 276(Benzene)(lit.)

5-Bromothiophene-2-carbonitrile Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22; R36/37/38
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5-Bromothiophene-2-carbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Bromothiophene-2-carbonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2160-62-5)5-BROMOTHIOPHENE-2-CARBONITRILE
Order Number:sfd7924
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:2160-62-5)5-BROMOTHIOPHENE-2-CARBONITRILE
sfd7924
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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